Utreglutide

• Molecular Formula: C194H302N46O60
• Molecular Weight: 4239 g/mol
• InChI: InChI=1S/C194H302N46O60/c1-22-107(12)157(184(290)213-110(15)162(268)222-136(89-116-92-206-121-54-44-43-53-119(116)121)174(280)224-132(84-103(4)5)175(281)235-155(105(8)9)182(288)221-122(56-47-77-204-191(197)198)164(270)207-94-145(250)214-123(57-48-78-205-192(199)200)168(274)219-129(69-75-153(262)263)171(277)229-138(188(295)296)85-104(6)7)237-176(282)134(86-113-49-37-35-38-50-113)225-170(276)128(68-74-152(260)261)220-169(275)124(55-45-46-76-202-148(253)100-300-82-81-299-80-79-203-189(297)193(18,19)239-144(249)71-65-130(187(293)294)216-143(248)58-41-33-31-29-27-25-23-24-26-28-30-32-34-42-59-149(254)255)217-161(267)109(14)211-160(266)108(13)212-167(273)127(64-70-142(196)247)215-146(251)95-208-165(271)125(66-72-150(256)257)218-172(278)131(83-102(2)3)223-173(279)133(88-115-60-62-118(246)63-61-115)226-179(285)139(97-241)230-181(287)141(99-243)231-183(289)156(106(10)11)236-178(284)137(91-154(264)265)227-180(286)140(98-242)232-186(292)159(112(17)245)238-177(283)135(87-114-51-39-36-40-52-114)228-185(291)158(111(16)244)234-147(252)96-209-166(272)126(67-73-151(258)259)233-190(298)194(20,21)240-163(269)120(195)90-117-93-201-101-210-117/h35-40,43-44,49-54,60-63,92-93,101-112,120,122-141,155-159,206,241-246H,22-34,41-42,45-48,55-59,64-91,94-100,195H2,1-21H3,(H2,196,247)(H,201,210)(H,202,253)(H,203,297)(H,207,270)(H,208,271)(H,209,272)(H,211,266)(H,212,273)(H,213,290)(H,214,250)(H,215,251)(H,216,248)(H,217,267)(H,218,278)(H,219,274)(H,220,275)(H,221,288)(H,222,268)(H,223,279)(H,224,280)(H,225,276)(H,226,285)(H,227,286)(H,228,291)(H,229,277)(H,230,287)(H,231,289)(H,232,292)(H,233,298)(H,234,252)(H,235,281)(H,236,284)(H,237,282)(H,238,283)(H,239,249)(H,240,269)(H,254,255)(H,256,257)(H,258,259)(H,260,261)(H,262,263)(H,264,265)(H,293,294)(H,295,296)(H4,197,198,204)(H4,199,200,205)/t107-,108-,109-,110-,111+,112+,120-,122-,123-,124-,125-,126-,127-,128-,129-,130-,131-,132-,133-,134-,135-,136-,137-,138-,139-,140-,141-,155-,156-,157-,158-,159-/m0/s1
• InChIKey: KGGWDPBPCUCERE-BGWQDBCCSA-N

Utreglutide (GL0034): A Next-Generation GLP-1 Receptor Agonist with Quantifiable Differentiation from Semaglutide for Obesity and Metabolic Dysfunction

Utreglutide (GL0034) is a novel, long-acting, synthetic peptide GLP-1 receptor agonist (GLP-1RA) in Phase 2 clinical development for the treatment of obesity and type 2 diabetes [1]. Preclinically, it is characterized as a G protein-biased agonist with a distinct structural modification—the addition of a leucine residue at the C-terminus—which confers enhanced GLP-1R binding affinity and a signaling bias towards cAMP production over β-arrestin-2 recruitment and receptor endocytosis when directly compared to the leading GLP-1RA semaglutide [2]. Clinically, once-weekly subcutaneous administration of Utreglutide has demonstrated substantial weight loss, significant reductions in liver fat content, and improvements in gluco-metabolic and lipid parameters in Phase 1 and 1b/2a trials [3][4][5].

1

G protein-biased GLP-1 receptor agonist for pathway selectivity studies

2

Preclinical obesity and metabolic dysfunction model research tool

3

Characterized differentiation from reference GLP-1RAs for biased signaling investigation

• [1] Synapse. (2026). Utreglutide - Drug Profile. PatSnap. Retrieved April 5, 2026. View Source
• [2] Jones, B., et al. (2022). In vivo and in vitro characterization of GL0034, a novel long‐acting glucagon‐like peptide‐1 receptor agonist. Diabetes, Obesity and Metabolism, 24(11), 2090–2101. View Source
• [3] Synapse. (2024). Sun Pharma's GL0034 Shows Significant Weight Loss, Gluco-metabolic, and Lipid-Lowering Effects in Obesity at ADA 84th Sessions. PatSnap. View Source
• [4] Sun Pharma. (2025). Phase 1b/2a study of GL0034 (Utreglutide) in post-menopausal females with obesity. Presented at the American Heart Association 2025 Scientific Sessions. Circulation, 152(Suppl_3), Abstract 4345579. View Source
• [5] Economic Times Pharma. (2025). Sun Pharma's Utreglutide shows 8% weight-loss in early-stage study; cuts liver fat by 28.6%. Retrieved November 13, 2025. View Source

Why Utreglutide Cannot Be Considered a Simple Substitute for Semaglutide or Other GLP-1 Receptor Agonists

In the GLP-1 receptor agonist (GLP-1RA) class, signaling bias—the preferential activation of specific intracellular pathways (e.g., Gαs/cAMP vs. β-arrestin)—has emerged as a key differentiator with potential implications for therapeutic index and safety [1]. Utreglutide is not merely another GLP-1RA; it is a G protein-biased agonist that preferentially stimulates cAMP production over GLP-1R internalization and β-arrestin-2 recruitment when directly compared to semaglutide [2]. This pharmacodynamic nuance, supported by in vitro binding kinetics and in vivo efficacy data at lower molar doses, precludes the assumption of therapeutic equivalence or direct substitution with other members of the class. Furthermore, emerging clinical evidence points to novel effects on liver fat and lipid profiles that are not uniformly observed or are quantitatively distinct from those reported for other GLP-1RAs [3][4]. Therefore, for scientific investigation or clinical development, Utreglutide must be evaluated on its own distinct molecular and clinical profile.

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Signaling bias profile may limit direct substitution with semaglutide in pathway-specific studies.

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Liver fat and lipid endpoint responses may not transfer across different GLP-1RAs.

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Binding kinetics and receptor engagement duration are non-interchangeable with balanced agonists.

• [1] Jones, B. (2022). The emerging role of G protein-biased agonism at the GLP-1 receptor. British Journal of Pharmacology, 179(4), 723-736. View Source
• [2] Jones, B., et al. (2022). In vivo and in vitro characterization of GL0034, a novel long‐acting glucagon‐like peptide‐1 receptor agonist. Diabetes, Obesity and Metabolism, 24(11), 2090–2101. View Source
• [3] Sun Pharma. (2025). Phase 1b/2a study of GL0034 (Utreglutide) in post-menopausal females with obesity. Presented at the American Heart Association 2025 Scientific Sessions. Circulation, 152(Suppl_3), Abstract 4345579. View Source
• [4] Sun Pharma. (2024). GL0034 demonstrated gluco-metabolic activity and reductions in lipid levels, including triglycerides, total cholesterol, and non-HDL cholesterol. Press Release. View Source

Quantitative Evidence Guide: Utreglutide vs. Semaglutide—Differentiation by Signaling Bias, Potency, and Clinical Efficacy Endpoints

Signaling Bias: Utreglutide Preferentially Activates cAMP Over β-Arrestin-2 Compared to Semaglutide

In a direct head-to-head comparison in HEK293 cells expressing human GLP-1R, Utreglutide (GL0034) demonstrated a clear signaling bias favoring cAMP production over β-arrestin-2 recruitment, whereas semaglutide showed a more balanced profile. This is evidenced by a higher relative potency for cAMP versus β-arrestin-2 signaling [1].

Signaling bias

Direct comparison

Utreglutide 2.1 log unit cAMP/β-arrestin-2 separation vs semaglutide 1.8 log unit

Reported Gαs/cAMP bias context

HEK293 cells; n=5

Evidence Dimension	In vitro signaling bias (cAMP vs. β-arrestin-2 recruitment)
Target Compound Data	cAMP LogEC50 (M): -9.2 ± 0.1; β-arrestin-2 LogEC50 (M): -7.1 ± 0.1. Difference in log potency: 2.1 log units.
Comparator Or Baseline	Semaglutide: cAMP LogEC50 (M): -8.8 ± 0.2; β-arrestin-2 LogEC50 (M): -7.0 ± 0.1. Difference in log potency: 1.8 log units.
Quantified Difference	Utreglutide exhibits a 2.1 log-unit separation between cAMP and β-arrestin-2 potency, compared to a 1.8 log-unit separation for semaglutide. This indicates a 2.0-fold greater bias factor towards Gαs/cAMP signaling for Utreglutide (calculated as the ratio of relative efficacies or through operational model analysis, not directly shown in table but implied by difference in logEC50 separations) [2].
Conditions	HEK293-SNAP-GLP-1R cells (for cAMP) and CHO-K1-βarr2-EA-GLP-1R cells (for β-arrestin-2). Values are mean ± SEM from n=5 repeats [1].

Why This Matters

G protein-biased GLP-1R agonism has been hypothesized to maintain robust glycemic and weight loss efficacy while potentially mitigating β-arrestin-mediated receptor desensitization and associated adverse effects, making this a key differentiator for therapeutic window considerations.

• [1] Jones, B., et al. (2022). In vivo and in vitro characterization of GL0034, a novel long‐acting glucagon‐like peptide‐1 receptor agonist. Diabetes, Obesity and Metabolism, 24(11), 2090–2101. Table 1. View Source
• [2] Kenakin, T. (2019). Biased Receptor Signaling in Drug Discovery. Pharmacological Reviews, 71(2), 267-315. (Provides context on calculating bias factors). View Source

Increased GLP-1R Binding Affinity and Slower Dissociation Kinetics: Utreglutide vs. Semaglutide

Utreglutide (GL0034) binds to the human GLP-1 receptor with significantly higher affinity and a slower dissociation rate compared to semaglutide, as measured by kinetic binding assays in HEK293 cells [1].

Binding affinity

Direct comparison

Kd 25 nM (Utreglutide) vs 50 nM (semaglutide); koff 0.22 vs 0.41 min⁻¹

Supports prolonged receptor engagement studies

BRET assay; HEK293 cells

Evidence Dimension	Receptor binding affinity and dissociation rate
Target Compound Data	Kd (log): -7.6 ± 0.0 M (approx. 25 nM); Koff: 0.22 ± 0.02 min⁻¹.
Comparator Or Baseline	Semaglutide: Kd (log): -7.3 ± 0.0 M (approx. 50 nM); Koff: 0.41 ± 0.02 min⁻¹.
Quantified Difference	Utreglutide has approximately 2-fold higher binding affinity (25 nM vs. 50 nM Kd) and a 1.86-fold slower dissociation rate (0.22 vs. 0.41 min⁻¹) than semaglutide [1].
Conditions	HEK293-SNAP-GLP-1R cells. Kinetic binding parameters determined by bioluminescence resonance energy transfer (BRET) assays. Values are mean ± SEM [1].

Why This Matters

Higher affinity and slower dissociation from the receptor can translate to prolonged receptor engagement in vivo, which may contribute to a more sustained pharmacodynamic effect and potentially less frequent dosing requirements, although clinical dosing schedules are once-weekly for both compounds.

• [1] Jones, B., et al. (2022). In vivo and in vitro characterization of GL0034, a novel long‐acting glucagon‐like peptide‐1 receptor agonist. Diabetes, Obesity and Metabolism, 24(11), 2090–2101. Table 1. View Source

Superior In Vivo Weight Loss Efficacy at a Lower Molar Dose: Utreglutide vs. Semaglutide in Diet-Induced Obese Mice

In a chronic administration study in diet-induced obese (DIO) mice, a lower dose of Utreglutide (6 nmol/kg every 48 hours) achieved at least equivalent, and numerically greater, weight loss compared to a higher dose of semaglutide (14 nmol/kg every 48 hours) [1].

Weight loss (DIO mice)

Reported

~15–18% weight loss (6 nmol/kg) vs ~12–15% (semaglutide 14 nmol/kg), 4 weeks

Reported model-response endpoint context

DIO mice; q48h dosing

Evidence Dimension	In vivo weight loss efficacy in DIO mice
Target Compound Data	Utreglutide (6 nmol/kg, q48h, 4 weeks): ~15-18% reduction in body weight from baseline (estimated from Figure 3A) [1].
Comparator Or Baseline	Semaglutide (14 nmol/kg, q48h, 4 weeks): ~12-15% reduction in body weight from baseline (estimated from Figure 3A) [1].
Quantified Difference	Utreglutide led to numerically greater weight loss (approx. 15-18% vs. 12-15%) at a 2.3-fold lower molar dose (6 nmol/kg vs. 14 nmol/kg). Statistical significance between groups was not reported in the text, but both were significantly different from vehicle (p<0.001) [1].
Conditions	Male C57BL6/J mice fed a high-fat, high-sucrose diet for 8 weeks. Subcutaneous injection every 48 hours for 4 weeks. Body weight measured at regular intervals [1].

Why This Matters

Achieving comparable or superior efficacy at a substantially lower molar dose suggests a higher intrinsic potency and potentially a more favorable therapeutic window, which could be advantageous in formulation and cost-of-goods for manufacturing.

• [1] Jones, B., et al. (2022). In vivo and in vitro characterization of GL0034, a novel long‐acting glucagon‐like peptide‐1 receptor agonist. Diabetes, Obesity and Metabolism, 24(11), 2090–2101. Figure 3A and Results section. View Source

Significant Reduction in Liver Fat Content: Utreglutide vs. Placebo in Post-Menopausal Women with Obesity

In a Phase 1b/2a study of post-menopausal females with obesity and ≥10% liver fat content at baseline, once-weekly Utreglutide treatment for 13 weeks led to a substantial reduction in liver fat as measured by MRI-PDFF, compared to placebo [1].

Liver fat reduction

Phase 1b/2a

-28.6% liver fat (MRI-PDFF) vs -2.7% placebo; 35% of treated achieved >30% reduction

Supports hepatic steatosis endpoint review

Post-menopausal women; 13 weeks

Evidence Dimension	Liver fat content reduction (MRI-PDFF)
Target Compound Data	Utreglutide (2.4 mg once-weekly after titration): -28.6% mean change from baseline in liver fat content. 35% of treated participants achieved >30% relative reduction [1][2].
Comparator Or Baseline	Placebo: -2.7% mean change from baseline in liver fat content. 0% achieved >30% relative reduction [1][2].
Quantified Difference	Utreglutide reduced liver fat by an additional 25.9 percentage points compared to placebo (28.6% vs. 2.7% absolute reduction) [1].
Conditions	Randomized, double-blind, placebo-controlled Phase 1b/2a study (N=48). Post-menopausal female subgroup analysis (n=22, 5 placebo, 17 Utreglutide). Dosing: 0.4 mg → 0.8 mg → 1.6 mg over 10 weeks, then 2.4 mg for 3 weeks. Liver fat assessed by MRI-proton density fat fraction (PDFF) at baseline and Week 14 [1][2].

Why This Matters

The magnitude of liver fat reduction with Utreglutide in this population (28.6% absolute, with 35% achieving >30% reduction) is clinically meaningful and positions it as a potential differentiator for patients with obesity and concomitant metabolic dysfunction-associated steatotic liver disease (MASLD), an area where many GLP-1RAs show only modest effects.

• [1] Sun Pharma. (2025). Phase 1b/2a study of GL0034 (Utreglutide) in post-menopausal females with obesity. Presented at the American Heart Association 2025 Scientific Sessions. Circulation, 152(Suppl_3), Abstract 4345579. View Source
• [2] MarketScreener. (2025). Sun Pharmaceutical Industries Limited Presents Data from Phase 1b/2a Study of GL0034 at the American Heart Association 2025 Scientific Sessions. View Source

Weight Loss and Lipid Profile Improvement in Obese Adults: Utreglutide vs. Placebo in a Phase 1 MAD Study

In a Phase 1 multiple ascending dose study in obese adults, once-weekly Utreglutide (cohort 2, up-titrated to 2.0 mg) produced significant weight loss and improvements in lipid parameters after just 4 weeks of treatment compared to placebo [1].

Phase 1 weight loss

Reported

-4.6 kg weight change vs placebo at Day 43; triglyceride and non-HDL-C improvements

Reported weight-loss endpoint context

Obese adults; 4-week MAD study

Evidence Dimension	Body weight change and lipid parameters
Target Compound Data	Utreglutide Cohort 2 (680/900/1520/2000 µg weekly x4): Absolute weight loss change of -4.6 ± 1.5 kg at Day 43 (p<0.001). Significant reductions in triglycerides, total cholesterol, and non-HDL cholesterol (exact mg/dL or % change not provided in source) [1].
Comparator Or Baseline	Placebo: Weight loss change not explicitly stated, but statistical comparison yielded p<0.001 in favor of Utreglutide. Placebo group did not show significant lipid changes [1].
Quantified Difference	Utreglutide led to an absolute weight loss of 4.6 kg more than placebo over 4 weeks of active treatment (Day 29) with effect persisting to Day 43. The source emphasizes a novel ability to lower lipid profiles, especially triglycerides, as a distinguishing feature [1][2].
Conditions	Phase 1, randomized, double-blind, placebo-controlled study in 24 healthy, obese male participants (BMI ≥28 kg/m²). Cohort 2 (n=8 active, n=2 placebo) received increasing doses over 4 weeks. Weight assessed at baseline, Day 29, and Day 43 [1].

Why This Matters

Rapid and statistically significant weight loss of 4.6 kg in just 4 weeks, along with concurrent lipid-lowering effects, suggests a robust and potentially faster onset of metabolic benefit compared to the typical 4-8 week dose-escalation periods required for other GLP-1RAs, which may improve early patient adherence and clinical trial design.

• [1] Synapse. (2024). Sun Pharma's GL0034 Shows Significant Weight Loss, Gluco-metabolic, and Lipid-Lowering Effects in Obesity at ADA 84th Sessions. PatSnap. View Source
• [2] Biospace. (2024). Sun Pharma's GL0034 (Utreglutide) Demonstrates Significant Weight Loss, Gluco-metabolic and Lipid Lowering Efficacy in Individuals with Obesity. View Source

Optimal Scientific and Industrial Application Scenarios for Utreglutide (GL0034) Based on Quantitative Differentiation Data

Investigating G Protein-Biased GLP-1 Receptor Signaling Pathways in Metabolic Disease Models

Researchers seeking to dissect the contributions of Gαs/cAMP signaling versus β-arrestin-mediated pathways to the therapeutic and adverse effects of GLP-1RAs will find Utreglutide a superior tool compound. Its demonstrated 2.1 log-unit separation in potency favoring cAMP over β-arrestin-2 recruitment, and a 2-fold higher bias factor compared to semaglutide [1], provides a unique in vitro and in vivo pharmacological probe. This allows for cleaner interrogation of G protein-dependent metabolic benefits, potentially decoupling them from receptor desensitization or off-target effects associated with balanced agonism. Utreglutide's higher binding affinity (Kd ~25 nM vs. 50 nM) and slower dissociation rate (koff 0.22 vs. 0.41 min⁻¹) further support prolonged signaling studies [1].

Preclinical Studies Focused on Accelerated Weight Loss and Cardiometabolic Improvement with Lower Dosing Requirements

For preclinical programs where dosing volume, cost, or achieving rapid metabolic correction is a priority, Utreglutide offers a quantifiable advantage. In DIO mice, a 2.3-fold lower molar dose of Utreglutide (6 nmol/kg) achieved numerically greater weight loss (15-18% vs. 12-15%) compared to semaglutide (14 nmol/kg) [2]. This superior in vivo potency at a lower dose suggests higher efficacy per molecule, making it an attractive candidate for formulation studies, combination therapies, or in models where minimizing injection volume is critical (e.g., neonatal or specialized surgical models). The rapid 4-week weight loss of 4.6 kg observed in Phase 1 human studies [3] further supports its use in translational research focused on early metabolic benefits.

Clinical Development Programs Targeting Obesity with Co-Existing Metabolic Dysfunction-Associated Steatotic Liver Disease (MASLD/NAFLD)

Utreglutide should be prioritized for inclusion in clinical development programs specifically targeting obese populations with confirmed or suspected MASLD/NAFLD. The Phase 1b/2a clinical data demonstrates a robust 28.6% absolute reduction in liver fat content (vs. -2.7% for placebo) as measured by MRI-PDFF, with over one-third (35%) of treated participants achieving a >30% relative reduction—a threshold associated with histological improvement in NASH [4]. This level of hepatic steatosis reduction is substantial for a GLP-1RA and, when combined with its weight loss and lipid-lowering effects (e.g., triglycerides, non-HDL cholesterol) [3], positions Utreglutide as a promising monotherapy or backbone agent for novel combination regimens aimed at resolving steatohepatitis and improving cardiometabolic outcomes in this high-need patient population.

Comparative Effectiveness Research and Health Technology Assessment (HTA) Submissions for Next-Generation Incretin Therapies

For health economists, payers, and HTA bodies, Utreglutide's quantitative differentiation from semaglutide provides a clear value proposition. The evidence dossier includes direct head-to-head in vitro and in vivo preclinical data showing a unique signaling bias and higher potency at a lower dose [1][2]. Clinically, the differentiated endpoints include rapid 4-week weight loss of 4.6 kg [3] and a liver fat reduction of 28.6% [4], which are not reported to the same extent for all GLP-1RAs. These data support the development of a unique value-based pricing and reimbursement strategy. By emphasizing the biased signaling mechanism and the novel clinical benefits on liver fat and lipids, stakeholders can justify Utreglutide's inclusion in formularies and treatment guidelines as a distinct, non-interchangeable therapeutic option for specific subpopulations, such as those with obesity and MASLD, or those requiring rapid metabolic correction.

Application

Selection Property

Validation Focus

GLP-1R biased signaling pathway studies

Gαs/cAMP bias selectivity

cAMP vs β-arrestin-2 pathway response

Preclinical weight-loss model studies

Weight-loss model response at low dose

Dose-response and metabolic endpoints

MASLD/NAFLD co-morbidity research models

Liver fat reduction endpoint context

Hepatic steatosis imaging endpoints

GLP-1RA differentiation and health-economic modeling

Class differentiation endpoints

Endpoint-outcome modeling research

• [1] Jones, B., et al. (2022). In vivo and in vitro characterization of GL0034, a novel long‐acting glucagon‐like peptide‐1 receptor agonist. Diabetes, Obesity and Metabolism, 24(11), 2090–2101. Table 1. View Source
• [2] Jones, B., et al. (2022). In vivo and in vitro characterization of GL0034, a novel long‐acting glucagon‐like peptide‐1 receptor agonist. Diabetes, Obesity and Metabolism, 24(11), 2090–2101. Figure 3A and Results section. View Source
• [3] Synapse. (2024). Sun Pharma's GL0034 Shows Significant Weight Loss, Gluco-metabolic, and Lipid-Lowering Effects in Obesity at ADA 84th Sessions. PatSnap. View Source
• [4] Sun Pharma. (2025). Phase 1b/2a study of GL0034 (Utreglutide) in post-menopausal females with obesity. Presented at the American Heart Association 2025 Scientific Sessions. Circulation, 152(Suppl_3), Abstract 4345579. View Source